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Compound of Interest

Compound Name: 3-Acetylphenanthrene

Cat. No.: B1329424 Get Quote

This document provides a comprehensive overview of the safety and handling precautions for

3-Acetylphenanthrene (CAS No. 2039-76-1), intended for researchers, scientists, and

professionals in drug development. The information is compiled from safety data sheets and

chemical property databases to ensure a thorough understanding of the potential hazards and

the necessary protocols for safe use.

Chemical and Physical Properties
3-Acetylphenanthrene is a derivative of phenanthrene, a polycyclic aromatic hydrocarbon.[1]

It typically presents as a white to pale yellow powder.[1][2] Understanding its physical

properties is the first step in safe handling.
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Property Value Source(s)

CAS Number 2039-76-1 [3][4][5]

Molecular Formula C₁₆H₁₂O [4][5]

Molecular Weight 220.27 g/mol [4][5]

Appearance White to pale yellow powder [1][2]

Melting Point 67-71 °C (lit.) / 87-88 °C [1][2][5][6]

Boiling Point 172-181 °C @ 0.9 Torr [1][2]

Flash Point
180.7 ± 15.1 °C / Not

Applicable
[2][5]

Density 1.2 ± 0.1 g/cm³ [2]

Storage Class 11 - Combustible Solids [5]

Hazard Identification and Classification
3-Acetylphenanthrene is classified as hazardous under the Globally Harmonized System

(GHS).[3] The primary hazards are associated with acute toxicity, skin and eye irritation, and

respiratory irritation.

GHS Classification Summary

Hazard Class Category Source(s)

Acute Toxicity, Oral Category 4 [2][3]

Acute Toxicity, Dermal Category 4 [2][3]

Acute Toxicity, Inhalation Category 4 [2][3]

Skin Corrosion/Irritation Category 2 [2][3]

Serious Eye Damage/Irritation Category 2 [2][3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)
[2][3]
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Hazard and Precautionary Statements
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Type Code Statement Source(s)

Hazard H302 Harmful if swallowed. [1][6][7]

Hazard H315 Causes skin irritation. [1][6]

Hazard H319
Causes serious eye

irritation.
[1][6]

Hazard H332 Harmful if inhaled. [1][6]

Hazard H335
May cause respiratory

irritation.
[1][6]

Precautionary P261 Avoid breathing dust. [1][6][8][9]

Precautionary P264

Wash face, hands and

any exposed skin

thoroughly after

handling.

[7][9][10]

Precautionary P280
Wear protective

gloves/eye protection.
[9][11]

Precautionary P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor if you feel

unwell.

[10][11]

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1][6][8]

Precautionary P501 Dispose of

contents/container in

accordance with

local/regional/national/

[8][10][11]
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international

regulations.

Toxicological Information
The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[3] Based on

available data, 3-Acetylphenanthrene has not been identified as a carcinogen by IARC, NTP,

OSHA, or ACGIH.[3][10]

Inhalation: Inhaling dusts may cause irritation to the respiratory system and can be harmful.

[3]

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation, nausea,

vomiting, and diarrhea.[3]

Skin Contact: Causes skin irritation and may be harmful upon contact.[3]

Eye Contact: Causes serious eye irritation.[3]

Experimental Protocols and Safety Assessment
While specific, detailed experimental protocols for the safety assessment of 3-
Acetylphenanthrene are not available in the provided documentation, the GHS classifications

indicate that standard toxicological studies have been performed. These typically include

methods guided by organizations such as the OECD (Organisation for Economic Co-operation

and Development) for testing chemicals, covering acute oral, dermal, and inhalation toxicity, as

well as skin and eye irritation assays. Professionals should refer to these standard guidelines

when designing further toxicological experiments.

Safe Handling and Storage Workflow
Proper handling and storage are critical to minimize exposure and risk. The following workflow

outlines the key stages for managing 3-Acetylphenanthrene in a laboratory setting.
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Preparation & Handling

Emergency & Disposal

1. Receipt & Inspection
Inspect container for damage.

Verify label.

2. Storage
Store in a cool, dry place.
Keep container sealed.

Away from oxidizing agents.

3. Handling & Use
Use in a ventilated area (fume hood).

Wear appropriate PPE.
Avoid dust formation.

4. Accidental Release
Evacuate area.
Wear full PPE.

Avoid creating dust.
Collect with inert material.

If Spill Occurs

5. First Aid
Eye: Rinse with water 15 min.
Skin: Wash with soap & water.
Inhalation: Move to fresh air.

Ingestion: Rinse mouth, get medical attention.

If Exposure Occurs

6. Waste Disposal
Dispose as hazardous waste.

Follow local/national regulations.
Do not discard into drains.

After Use

Required PPE:
- Safety glasses (EN166)

- Nitrile gloves
- Lab coat

- N95 dust mask

Click to download full resolution via product page

Caption: Workflow for the safe receipt, storage, handling, and disposal of 3-
Acetylphenanthrene.
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Specific Safety Measures
6.1 Engineering Controls Work should be conducted in a well-ventilated area.[3][8] Use of a

chemical fume hood is recommended to minimize inhalation exposure. Eyewash stations and

safety showers must be readily accessible and in close proximity to the workstation.[3]

6.2 Personal Protective Equipment (PPE) Appropriate PPE is mandatory when handling this

compound.[3]

Eye/Face Protection: Wear chemical safety goggles or glasses that comply with OSHA 29

CFR 1910.133 or European Standard EN166.[3]

Skin Protection: Wear a lab coat and protective gloves (e.g., nitrile).

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved

type N95 respirator is recommended.[5]

6.3 First Aid Measures Immediate first aid is crucial in the event of exposure.

After Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek medical attention.[3]

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If irritation persists, consult a physician.[3]

After Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[7]

After Ingestion: Do not induce vomiting. Clean the mouth with water and then drink plenty of

water. Seek medical attention if symptoms appear.[3][7]

Fire and Accidental Release Measures
7.1 Firefighting

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[7]
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Specific Hazards: The compound is combustible.[10] Thermal decomposition can release

irritating vapors and hazardous combustion products, including carbon monoxide (CO) and

carbon dioxide (CO2).[3]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[3]

7.2 Accidental Release

Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE to prevent

contact with skin, eyes, and clothing.[3] Avoid breathing and creating dust.[3]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

watercourses.[8][10]

Containment: Sweep or shovel the spilled material into a suitable, closed container for

disposal.[7]

Stability and Reactivity
Reactivity: The compound is not known to be reactive under normal conditions.[3]

Chemical Stability: 3-Acetylphenanthrene is stable under recommended storage

conditions.[3]

Conditions to Avoid: Avoid exposure to excess heat, dust formation, and ignition sources.[3]

Incompatible Materials: Keep away from strong oxidizing agents.[3]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

monoxide and carbon dioxide.[3]

Disposal Considerations
Waste material must be treated as hazardous.[10] Disposal should be carried out in

accordance with all applicable local, regional, and national regulations. Do not dispose of the

chemical into drains or the environment.[10] Uncleaned containers should be handled in the

same manner as the product itself.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/p11409
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=D37A.K1.N&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_100_ug_ml_in_Acetonitrile_%28P847740%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/p11409
https://www.fishersci.nl/store/msds?partNumber=10745241&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1329424?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/p11409
https://www.sigmaaldrich.com/US/en/sds/aldrich/p11409
https://www.sigmaaldrich.com/US/en/sds/aldrich/p11409
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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